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Introduction
Dyngo-4a is a potent, cell-permeable small molecule inhibitor of dynamin, a GTPase essential

for the scission of nascent vesicles from the plasma membrane during endocytosis.[1][2] As a

structural analog of Dynasore, Dyngo-4a offers significantly improved potency and reduced

cytotoxicity, making it a valuable tool for investigating dynamin-dependent cellular processes,

particularly receptor-mediated endocytosis.[1][2] These application notes provide a

comprehensive overview of Dyngo-4a, including its mechanism of action, quantitative data on

its efficacy, and detailed protocols for its use in studying receptor-mediated endocytosis.

Mechanism of Action
Dyngo-4a primarily targets the GTPase activity of dynamin.[1] Dynamin oligomerizes at the

neck of clathrin-coated pits, and upon GTP hydrolysis, it undergoes a conformational change

that drives membrane fission, releasing the vesicle into the cytoplasm. Dyngo-4a inhibits this

process, leading to an accumulation of clathrin-coated pits at the plasma membrane.[3]

Notably, Dyngo-4a shows a preference for inhibiting the helical assembly of dynamin, which is

associated with clathrin-mediated endocytosis, over the ring-like structures.[1][2]
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The following tables summarize the in vitro and in-cell efficacy of Dyngo-4a from various

studies.

Table 1: In Vitro Inhibitory Activity of Dyngo-4a against Dynamin Isoforms

Dynamin Isoform IC50 (µM) Notes

Dynamin I (brain) 0.38 More potent than Dynasore.[1]

Dynamin I (recombinant) 1.1

Dynamin II (recombinant) 2.3

Table 2: In-Cell Inhibitory Activity of Dyngo-4a on Endocytosis

Endocytic Pathway Cell Type IC50 (µM) Assay

Clathrin-Mediated

Endocytosis
Multiple cell types 5.7

Transferrin uptake[2]

[4]

Synaptic Vesicle

Endocytosis
Cultured neurons Not specified

Activity-Dependent

Bulk Endocytosis

Cultured neurons and

synaptosomes
Not specified

Mandatory Visualizations
Here are diagrams illustrating key pathways and workflows relevant to the use of Dyngo-4a.
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Caption: Mechanism of Dyngo-4a in Clathrin-Mediated Endocytosis.
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Cell Preparation

Treatment and Uptake

Analysis

1. Culture cells to
60-70% confluency

2. Serum-starve cells
(30-60 min)

3. Pre-incubate with Dyngo-4a
(e.g., 30 µM for 30 min)

4. Add fluorescently-labeled
Transferrin (1 min)

5. Fix cells (e.g., 4% PFA)

6. Image cells via
fluorescence microscopy

7. Quantify Transferrin
fluorescence intensity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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